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Compound of Interest

Compound Name: Fmoc-Lys-AMC.HCl

Cat. No.: B8017278

Get Quote

Executive Summary
Fmoc-Lys-AMC.HCl (N-α-(9-Fluorenylmethoxycarbonyl)-L-Lysine-7-amido-4-methylcoumarin

hydrochloride) is a sensitive fluorogenic substrate.[1] Its stability is governed by three

competing degradation pathways: photobleaching of the AMC fluorophore, base-catalyzed

deprotection of the Fmoc group, and hydrolysis of the amide bond.

Optimal Storage (Solid): -20°C, desiccated, protected from light.

Optimal Stock Solvent: High-grade Anhydrous DMSO.[1]

Critical Vulnerability: The compound is highly sensitive to basic pH (>8.0) and ambient light.

Chemical Stability Profile
Structural Vulnerabilities
The molecule consists of three distinct functional domains, each with specific stability

requirements:
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Domain Function Stability Threat Trigger

Fmoc Group

N-terminal Protection /

Hydrophobic

Recognition

β-Elimination

Basic pH (>8.0),

Primary/Secondary

amines (e.g., Tris free

base).[1]

Lysine Side Chain
Enzyme Recognition

(P1 position)

Oxidation /

Aggregation

Long-term storage in

oxygenated aqueous

buffers.[1]

AMC Fluorophore Signal Generation
Photobleaching /

Hydrolysis

UV/Ambient light;

Spontaneous

hydrolysis at high pH.

Degradation Pathways
The following diagram illustrates the two primary degradation mechanisms that researchers

must prevent during storage.
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Figure 1: Degradation pathways. Red arrows indicate storage failures; the green dashed arrow

represents the desired assay reaction.

Storage Protocols
Solid State Storage
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In its lyophilized powder form, Fmoc-Lys-AMC.HCl is relatively stable if kept dry.[1] The HCl

salt form is hygroscopic, meaning it will absorb atmospheric moisture, accelerating hydrolysis.

Temperature: Store at -20°C. Storage at -80°C is acceptable but unnecessary for the solid

powder.

Container: Amber glass vials or foil-wrapped polypropylene tubes to prevent photobleaching.

[1]

Desiccation: Must be stored over desiccant (silica gel) to prevent hydrolysis of the AMC

amide bond.

Solution State (Stock Preparation)
Solvent Choice:DMSO (Dimethyl Sulfoxide) is the superior solvent.

Solubility: The Fmoc group and AMC moiety are hydrophobic. While the HCl salt improves

aqueous solubility, preparing high-concentration stocks (>10 mM) in water is risky due to

potential precipitation or aggregation.

Protocol:

Bring the vial to room temperature before opening to prevent condensation.

Dissolve in anhydrous DMSO to a concentration of 10–20 mM.

Vortex until the solution is perfectly clear.

Aliquot immediately into light-protective tubes (e.g., amber tubes or wrapped in foil).

Store aliquots at -20°C (1 month) or -80°C (6 months).

Avoid Freeze-Thaw: Limit to a maximum of 2 freeze-thaw cycles.

Aqueous Stability (Working Solutions)
Working solutions are unstable and should be prepared fresh daily.
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pH Sensitivity: The Fmoc group is base-labile.[2][3] At pH 7.4 (PBS), the half-life is sufficient

for assays (hours), but at pH > 8.5, spontaneous deprotection occurs, altering the substrate's

specificity.

Buffer Compatibility: Avoid buffers containing nucleophilic amines (like Tris) at high pH if

possible; HEPES or MOPS are preferred for long incubations.

Quality Control & Validation
Before running critical assays, validate the integrity of the substrate using a Background

Fluorescence Check.

QC Protocol
Dilute: Prepare a 50 µM solution of the substrate in your assay buffer.

Measure: Read fluorescence (Ex: 360-380 nm / Em: 440-460 nm).

Compare: Compare against a standard curve of free AMC.

Criteria: If the background fluorescence corresponds to >5% free AMC, the stock is

degraded and should be discarded. High background drastically reduces the Z' factor of the

assay.

Handling Decision Tree
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Figure 2: Workflow for handling and QC of fluorogenic substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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